Cas no 2155875-68-4 (5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 2155875-68-4
• MF: C₆H₄ClN₅O₂
• MW: 213.581258773804
• CID: 5829179
• PubChem ID: 137332682
• Update Time: 2024-01-02

5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 5-chloro-8-nitro-
• 2155875-68-4
• 5-chloro-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
• EN300-1274702
• SY129564
• AKOS037630116
• MFCD31567129
• 2-Amino-5-chloro-8-nitro-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C6H4ClN5O2/c7-4-2-1-3(12(13)14)5-9-6(8)10-11(4)5/h1-2H,(H2,8,10)
• InChI Key： NEAVCNLGQAMHGY-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C(Cl)=CC=C2[N+]([O-])=O

Computed Properties

• Exact Mass: 213.0053521g/mol
• Monoisotopic Mass: 213.0053521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 2.05±0.1 g/cm3(Predicted)
• pka: 1.59±0.30(Predicted)